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Compound of Interest

Triethylene glycol monododecyl!
Compound Name:
ether

Cat. No.: B050353

An In-depth Technical Guide to Triethylene Glycol Monododecyl Ether for Research Use
Introduction

Triethylene glycol monododecyl ether, also known by its International Nomenclature of
Cosmetic Ingredients (INCI) name, Laureth-3, is a non-ionic surfactant belonging to the
polyethylene glycol (PEG) ether family.[1] Its amphiphilic nature, consisting of a hydrophilic
triethylene glycol head and a hydrophobic dodecyl (lauryl) tail, makes it a versatile molecule for
a wide range of research applications.[1][2] This technical guide provides an in-depth overview
of its physicochemical properties, key research applications, representative experimental
protocols, and safety guidelines for researchers, scientists, and drug development
professionals.

Physicochemical Properties

The physical and chemical characteristics of triethylene glycol monododecyl ether are
fundamental to its function as a surfactant and its application in various experimental systems.
These properties are summarized in the table below.

Table 1: Physicochemical Properties of Triethylene Glycol Monododecyl Ether
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Property Value Reference
CAS Number 3055-94-5 [2][31[4]
Molecular Formula C1sH380a4 [11[2][4]
Molecular Weight 318.49 g/mol [2][4]

Laureth-3, C12E3, Dodecyl
Synonyms ] [1][5]
triethylene glycol ether

Physical Form Solid or clear, colorless liquid [2][6]
Melting Point 16-17 °C [31[6]
Boiling Point 181-183 °C at 1 Torr [3]
Density 0.950 g/cm? at 40 °C [3]
Enthalpy of Vaporization 102.7 kJ/mol at 490 K [4]

Critical Micelle Conc. (CMC) 0.058 mM (in water at 25°C)

| Hydrophilic-Lipophilic Balance (HLB) | ~9.4 (Calculated using Griffin's Method) |[7] |

Hydrophilic-Lipophilic Balance (HLB)

The HLB value is a measure of the degree to which a surfactant is hydrophilic or lipophilic.[7]
For non-ionic surfactants, it is calculated using Griffin's method: HLB = 20 * (Molecular mass of
hydrophilic part / Total molecular mass).[7] An HLB of approximately 9.4 positions triethylene
glycol monododecyl ether as a good wetting and spreading agent and an effective oil-in-
water (O/W) emulsifier.[7]

Table 2: General HLB Scale and Surfactant Function
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HLB Value Application

3-6 Water-in-Oil (W/O) emulsifier

7-9 Wetting and spreading agent

8-16 Oil-in-Water (O/W) emulsifier

13-16 Detergent

16-18 Solubilizer or hydrotrope
Source:[7]

Key Research Applications

The unique properties of triethylene glycol monododecyl ether make it a valuable tool in
several areas of scientific research.

Surfactant Properties and Micelle Formation

As a surfactant, triethylene glycol monododecyl ether lowers the surface tension between
two liquids or between a liquid and a solid. In agqueous solutions, above a specific
concentration known as the critical micelle concentration (CMC), individual surfactant
molecules (monomers) aggregate to form micelles.[8] This process sequesters the hydrophobic
tails from the water, creating a hydrophobic core within a hydrophilic shell, which can be used
to solubilize non-polar substances.

Diagram of C12E3 monomer and micelle formation.

Application in Targeted Protein Degradation (PROTACS)

A significant modern application of triethylene glycol monododecyl ether is in the synthesis
of Proteolysis Targeting Chimeras (PROTACS).[9] PROTACSs are heterobifunctional molecules
that induce the degradation of specific target proteins by hijacking the cell's own ubiquitin-
proteasome system. In this context, the triethylene glycol moiety serves as a flexible,
hydrophilic linker connecting a ligand that binds to the target protein (the "warhead") to another
ligand that recruits an E3 ubiquitin ligase.[9] This proximity forces the ubiquitination of the
target protein, marking it for destruction by the proteasome.[9]
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Warhead C12E3 Linker
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Signaling pathway of a PROTAC utilizing a C12E3 linker.

Other Research Applications

 Membrane Biology: It has been used to study the sodium current of the squid giant axon,
indicating its utility in modulating ion channel activity.

o Cellular Assays: It is known to effectively release histamine from the cell granules of rat
peritoneal mast cells, making it a useful reagent in studies of cellular degranulation and
allergic responses.[10]

e Formulation Science: In drug development, it can act as a solubilizer or emulsifier to
enhance the solubility and bioavailability of poorly soluble drug candidates.[11]

Experimental Protocols

Detailed experimental protocols are highly specific to the application. The following sections
provide a generalized procedure for solution preparation and an illustrative workflow for its use
in PROTAC synthesis.

General Protocol for Aqueous Solution Preparation

e Calculate Mass: Determine the mass of triethylene glycol monododecyl ether required to
achieve the desired molar concentration for a given volume of solvent (e.g., ultrapure water,
PBS).
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o Mass (g) = Molar Conc. (mol/L) * Volume (L) * Molecular Weight ( g/mol )

e Weighing: As the melting point is near room temperature (16-17 °C), the compound may be a
solid or a viscous liquid.[3][6] If solid, weigh it directly. If liquid, warm the container gently to
ensure homogeneity before weighing or pipetting by mass.

o Dissolution: Add the weighed compound to the desired volume of solvent in an appropriate
container.

e Mixing: Stir the solution using a magnetic stirrer. Gentle heating (e.g., to 30-40 °C) may be
applied to facilitate dissolution, especially for concentrations well above the CMC.

o Storage: Store the stock solution in a tightly sealed container. For long-term storage,
refrigeration may be appropriate, though the solution should be brought to room temperature
and checked for clarity before use.

lllustrative Workflow for PROTAC Synthesis

This workflow outlines the key steps in synthesizing a PROTAC using triethylene glycol
monododecyl ether as a linker. The specific chemical reactions (e.g., click chemistry, amide
coupling) will depend on the functional groups appended to the linker, warhead, and E3 ligand.
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1. Acquire/Synthesize 2. Functionalize
Warhead & E3 Ligand C12E3 Linker
J (e.g., add terminal azide/alkyne)

3. First Conjugation

(e.g., Linker + Warhead)

4. Intermediate Purification
(e.g., Column Chromatography)

5. Second Conjugation
(e.g., Intermediate + E3 Ligand)

6. Final Purification
(e.g., Preparative HPLC)

7. Characterization
(e.g., NMR, Mass Spectrometry)

Final PROTAC Molecule

Click to download full resolution via product page
Experimental workflow for a typical PROTAC synthesis.

Safety and Handling

While some safety data sheets indicate that triethylene glycol monododecyl ether is not
classified as a hazardous substance, it is crucial to follow good laboratory practices.[6][12]

Table 3: Safety and Handling Guidelines
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Aspect Recommendation Reference

Use in a well-ventilated
) area. Avoid breathing mist
Handling . [6][13]
or vapors. Avoid contact

with skin and eyes.

Wear safety goggles with side-
Personal Protective Equipment  shields, chemical-resistant 61[13]
(PPE) gloves (e.g., nitrile), and a lab

coat.

Keep container tightly closed.
Store in a cool, dark place

Storage S [6]
away from strong oxidizing

agents.

Absorb with liquid-binding
material (e.g., sand,

Spill vermiculite). Evacuate [13][14]
personnel to a safe area if the

spill is large.

Rinse cautiously with water for
] ) several minutes. Remove
First Aid (Eyes) . [6][13]
contact lenses if present and

easy to do. Continue rinsing.

. _ _ Wash with plenty of soap and
First Aid (Skin) . [13]
water.

Incompatibility Strong oxidizing agents. [2]

| Fire | Combustible. Use dry chemical, COz, water spray, or alcohol-resistant foam. |[2] |

Always consult the most current Safety Data Sheet (SDS) provided by the supplier before use.
[6][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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